2-Oxo-3,3-dimethyl-6-oxabicyclo[3.1.0]hexane-1-carbonitrile

• CAS RN: 181276-91-5
• Molecular Formula: C8H9NO2
• Molecular Weight: 151.16 g/mol
• IUPAC Name: 3,3-dimethyl-2-oxo-6-oxabicyclo[3.1.0]hexane-1-carbonitrile
• InChI: InChI=1S/C8H9NO2/c1-7(2)3-5-8(4-9,11-5)6(7)10/h5H,3H2,1-2H3
• InChI Key: VVRXGAGFFMVTBM-UHFFFAOYSA-N
• SMILES: CC1(CC2C(C1=O)(O2)C#N)C
• synonyms: 6-Oxabicyclo[3.1.0]hexane-1-carbonitrile,3,3-dimethyl-2-oxo-(9CI)

Description

2-Oxo-3,3-dimethyl-6-oxabicyclo[3.1.0]hexane-1-carbonitrile, also known as OXDHC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This bicyclic lactone derivative has a unique structure that makes it an attractive target for synthesis and study.

Mechanism of Action

The mechanism of action of 2-Oxo-3,3-dimethyl-6-oxabicyclo[3.1.0]hexane-1-carbonitrile is not fully understood, but it is believed to involve the inhibition of enzymes involved in cell growth and proliferation. It has been suggested that 2-Oxo-3,3-dimethyl-6-oxabicyclo[3.1.0]hexane-1-carbonitrile may act as a DNA intercalator, disrupting the normal functioning of cancer cells and leading to their death.
Biochemical and Physiological Effects:
Studies have shown that 2-Oxo-3,3-dimethyl-6-oxabicyclo[3.1.0]hexane-1-carbonitrile has a range of biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells, while leaving normal cells unharmed. 2-Oxo-3,3-dimethyl-6-oxabicyclo[3.1.0]hexane-1-carbonitrile has also been shown to inhibit the growth of bacterial and fungal cells, making it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-Oxo-3,3-dimethyl-6-oxabicyclo[3.1.0]hexane-1-carbonitrile is its unique structure, which makes it an attractive target for synthesis and study. However, its complex structure also presents challenges in terms of synthesis and purification. In addition, 2-Oxo-3,3-dimethyl-6-oxabicyclo[3.1.0]hexane-1-carbonitrile has limited solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for research on 2-Oxo-3,3-dimethyl-6-oxabicyclo[3.1.0]hexane-1-carbonitrile. One area of interest is the development of new synthetic methods for producing 2-Oxo-3,3-dimethyl-6-oxabicyclo[3.1.0]hexane-1-carbonitrile and related compounds. Another area of research is the exploration of the potential applications of 2-Oxo-3,3-dimethyl-6-oxabicyclo[3.1.0]hexane-1-carbonitrile in the treatment of various diseases, including cancer and infectious diseases. Finally, there is a need for further studies on the mechanism of action of 2-Oxo-3,3-dimethyl-6-oxabicyclo[3.1.0]hexane-1-carbonitrile, in order to better understand its potential therapeutic benefits.

Synthesis Methods

The synthesis of 2-Oxo-3,3-dimethyl-6-oxabicyclo[3.1.0]hexane-1-carbonitrile can be achieved through a variety of methods, including the reaction of 2,3-dimethyl-2-butene-1,4-diol with cyanogen bromide, or the reaction of 2,3-dimethyl-2-butene-1,4-diol with phosgene. Both methods have been reported to yield 2-Oxo-3,3-dimethyl-6-oxabicyclo[3.1.0]hexane-1-carbonitrile in moderate to good yields.

Scientific Research Applications

2-Oxo-3,3-dimethyl-6-oxabicyclo[3.1.0]hexane-1-carbonitrile has been the subject of extensive research due to its potential applications in medicinal chemistry. It has been shown to exhibit antibacterial, antifungal, and antitumor activities. In addition, 2-Oxo-3,3-dimethyl-6-oxabicyclo[3.1.0]hexane-1-carbonitrile has been found to inhibit the growth of certain cancer cell lines, making it a promising candidate for cancer treatment.